Cas no 2091184-74-4 ((3-(Fluoromethyl)piperidin-1-yl)(piperidin-4-yl)methanone)

• Product Name: (3-(Fluoromethyl)piperidin-1-yl)(piperidin-4-yl)methanone
• CAS No: 2091184-74-4
• MF: C₁₂H₂₁FN₂O
• MW: 228.306346654892
• CID: 5722855
• PubChem ID: 121200969
• Update Time: 2025-06-08

(3-(Fluoromethyl)piperidin-1-yl)(piperidin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(fluoromethyl)piperidin-1-yl)(piperidin-4-yl)methanone
• AKOS026708963
• [3-(fluoromethyl)piperidin-1-yl]-piperidin-4-ylmethanone
• F1907-4502
• 2091184-74-4
• Methanone, [3-(fluoromethyl)-1-piperidinyl]-4-piperidinyl-
• (3-(Fluoromethyl)piperidin-1-yl)(piperidin-4-yl)methanone

• Inchi： 1S/C12H21FN2O/c13-8-10-2-1-7-15(9-10)12(16)11-3-5-14-6-4-11/h10-11,14H,1-9H2
• InChI Key： RIAKJTPODBYIBT-UHFFFAOYSA-N
• SMILES： FCC1CCCN(C(C2CCNCC2)=O)C1

Computed Properties

• Exact Mass: 228.16379146g/mol
• Monoisotopic Mass: 228.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 376.2±27.0 °C(Predicted)
• pka: 10.05±0.10(Predicted)

Additional information on (3-(Fluoromethyl)piperidin-1-yl)(piperidin-4-yl)methanone

Introduction to (3-(Fluoromethyl)piperidin-1-yl)(piperidin-4-yl)methanone (CAS No. 2091184-74-4)

(3-(Fluoromethyl))piperidin-1-yl(piperidin-4-yl)methanone, identified by its CAS number 2091184-74-4, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a piperidine core with fluoromethyl and piperidinyl substituents, has garnered attention due to its potential applications in drug development and medicinal chemistry.

The structural motif of (3-(Fluoromethyl))piperidin-1-yl(piperidin-4-yl)methanone is particularly intriguing because it combines the unique properties of fluorine-containing groups with the biological relevance of piperidine scaffolds. Piperidine derivatives are well-documented for their role in various pharmacological targets, including G-protein coupled receptors (GPCRs), kinases, and other enzyme systems. The introduction of a fluoromethyl group at the 3-position of the piperidine ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity and selectivity. The fluorine atom can participate in multiple non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking, which can significantly improve the pharmacokinetic properties of drug candidates. This has led to extensive research into fluorinated piperidine derivatives as potential therapeutic agents.

One of the most compelling aspects of (3-(Fluoromethyl))piperidin-1-yl(piperidin-4-yl)methanone is its potential as a building block for more complex molecular architectures. The methanone moiety provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical space. This flexibility has made it a valuable intermediate in the synthesis of novel compounds with tailored biological activities.

The pharmaceutical industry has been particularly keen on exploring piperidine-based molecules due to their prevalence in approved drugs. For instance, several blockbuster drugs, including trazodone and nefazodone, contain piperidine moieties in their structures. The incorporation of fluorine into these frameworks has further expanded their therapeutic potential. Research has shown that fluorinated piperidine derivatives exhibit improved pharmacological profiles, including increased potency and reduced toxicity.

Recent studies have highlighted the importance of (3-(Fluoromethyl))piperidin-1-yl(piperidin-4-yl)methanone in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting kinases with highly specific inhibitors, researchers aim to modulate these pathways and alleviate disease symptoms. The presence of both fluoromethyl and piperidinyl groups in this compound suggests that it may interact with kinase active sites in a manner that enhances binding affinity.

The synthesis of (3-(Fluoromethyl))piperidin-1-yl(piperidin-4-yloctane methanone